1H-Indene, 2,3-dihydro-4-propyl-

• CAS No.: 92013-16-6
• Molecular Formula: C12H16
• Molecular Weight: 160.25 g/mol
• IUPAC Name: 4-propyl-2,3-dihydro-1H-indene
• InChI: InChI=1S/C12H16/c1-2-5-10-6-3-7-11-8-4-9-12(10)11/h3,6-7H,2,4-5,8-9H2,1H3
• InChI Key: MNNUKQONOGMYSH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC2=C1CCC2

Description

1H-Indene, 2,3-dihydro-4-propyl- is an organic compound with the molecular formula C12H16. It is a derivative of indene, characterized by the presence of a propyl group at the 4th position of the indene ring. This compound is part of the indane family, which are bicyclic hydrocarbons known for their applications in various fields, including organic synthesis and materials science .

Preparation Methods

The synthesis of 1H-Indene, 2,3-dihydro-4-propyl- can be achieved through several methods:

Hydrogenation of Indene Derivatives: One common method involves the hydrogenation of indene derivatives in the presence of a catalyst such as palladium on carbon (Pd/C).

Cyclization Reactions: Another method involves the cyclization of substituted butanoic acids, followed by reduction and dehydration steps to yield the desired indene derivative.

Industrial Production: On an industrial scale, the production of 1H-Indene, 2,3-dihydro-4-propyl- may involve the use of petrochemical feedstocks and catalytic hydrogenation processes to ensure high yields and purity.

Chemical Reactions Analysis

1H-Indene, 2,3-dihydro-4-propyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of catalysts like Pd/C to yield fully saturated hydrocarbons.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, where reagents like bromine (Br2) or nitric acid (HNO3) can introduce halogen or nitro groups.

Major Products: The major products formed from these reactions include various substituted indanes, ketones, and carboxylic acids.

Scientific Research Applications

1H-Indene, 2,3-dihydro-4-propyl- has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.

Biology: In biological research, derivatives of this compound are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Some derivatives of indane compounds are explored for their pharmacological properties, including their use as potential therapeutic agents.

Industry: In the industrial sector, this compound is used in the production of polymers, resins, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 1H-Indene, 2,3-dihydro-4-propyl- involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity and leading to specific biological effects.

Pathways: It may influence signaling pathways involved in cell growth, apoptosis, and metabolism, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

1H-Indene, 2,3-dihydro-4-propyl- can be compared with other similar compounds:

1H-Indene, 2,3-dihydro-4,7-dimethyl-: This compound has two methyl groups at the 4th and 7th positions, which may alter its chemical reactivity and biological activity.

1H-Indene, 2,3-dihydro-4-methyl-: The presence of a single methyl group at the 4th position makes it structurally similar but with different properties compared to the propyl derivative.

1H-Indene, 2,3-dihydro-1,1,2,3,3-pentamethyl-: This compound has multiple methyl groups, leading to significant differences in its chemical behavior and applications.